Cas no 1226430-63-2 (N-(4-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
• CAS No: 1226430-63-2
• MF: C₁₉H₂₃FN₄O₂
• MW: 358.409927606583
• CID: 5401877
• PubChem ID: 49675088
• Update Time: 2025-07-25

N-(4-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• F3398-5404
• N-(4-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
• N-(4-fluorophenyl)-2-[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxyacetamide
• N-(4-fluorophenyl)-2-((6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl)oxy)acetamide
• 1226430-63-2
• CCG-282975
• AKOS005741387
• STL130550

• Inchi： 1S/C19H23FN4O2/c1-13-7-9-24(10-8-13)19-21-14(2)11-18(23-19)26-12-17(25)22-16-5-3-15(20)4-6-16/h3-6,11,13H,7-10,12H2,1-2H3,(H,22,25)
• InChI Key： KTCZVSTZIIGTLE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(COC1C=C(C)N=C(N=1)N1CCC(C)CC1)=O

Computed Properties

• Exact Mass: 358.18050415g/mol
• Monoisotopic Mass: 358.18050415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

Introduction to N-(4-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide and Its Significance in Modern Chemical Biology

N-(4-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide, with the CAS number 1226430-63-2, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of fluorine and piperidine moieties in its structure suggests a high degree of specificity, which is often crucial for achieving desired pharmacological effects.

The compound's name highlights several key structural features that are central to its biological activity. The 4-fluorophenyl group is known for its ability to enhance metabolic stability and binding affinity, while the 4-methylpiperidin-1-yl moiety contributes to the molecule's solubility and bioavailability. These features make it a promising candidate for further investigation in drug discovery pipelines.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. N-(4-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide has been explored in several preclinical studies for its potential role in inhibiting key enzymes and receptors involved in cancer, inflammation, and neurodegenerative disorders. Its ability to interact with biological targets at the molecular level has made it a subject of intense research.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex core structure. These techniques not only highlight the synthetic prowess but also underscore the importance of innovation in chemical synthesis for developing novel bioactive molecules.

The pharmacological profile of N-(4-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide has been extensively studied in vitro and in vivo. Initial findings suggest that it exhibits potent activity against various disease models, including certain types of cancer and inflammatory conditions. The compound's mechanism of action appears to involve interference with critical signaling pathways that are dysregulated in these diseases. This has prompted further investigation into its potential as a lead compound for drug development.

The use of computational modeling and high-throughput screening techniques has accelerated the process of identifying promising candidates like N-(4-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide. These approaches allow researchers to predict binding affinities, metabolic stability, and other pharmacokinetic properties before conducting expensive wet-lab experiments. Such advancements have significantly reduced the time and resources required for drug discovery, making compounds like this one more accessible for therapeutic development.

The regulatory landscape for new drug candidates also plays a crucial role in their progression from bench to market. N-(4-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide must undergo rigorous testing to meet safety and efficacy standards set by regulatory agencies such as the FDA and EMA. This includes toxicology studies, clinical trials, and post-marketing surveillance. The journey from discovery to approval is long and complex but essential for ensuring that new therapies are both safe and effective.

The impact of such compounds on patient care cannot be overstated. By targeting specific biological pathways with high precision, molecules like N-(4-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yloxy}acetamide offer the potential for more personalized medicine approaches. This aligns with broader trends in healthcare where treatments are tailored to individual patients based on their genetic makeup and disease characteristics.

In conclusion, N-(4-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yloxy)pyrimidin- strong>]oxy}acetamide (CAS no: 1226430- 63- strong>